Cas no 2248386-77-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate
• CAS No: 2248386-77-6
• MF: C₁₃H₁₂FNO₄
• MW: 265.237087249756
• CID: 6174226
• PubChem ID: 165725611
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513282
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate
• 2248386-77-6

• Inchi： 1S/C13H12FNO4/c1-7(2)10(14)13(18)19-15-11(16)8-5-3-4-6-9(8)12(15)17/h3-7,10H,1-2H3
• InChI Key： XGQMUZRNIIIQLC-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)C

Computed Properties

• Exact Mass: 265.07503603g/mol
• Monoisotopic Mass: 265.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate: A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate (CAS No. 2248386-77-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The isoindol scaffold is a well-known motif in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the dioxo group and the fluoro substitution on the methylbutanoate moiety further enhances the compound's pharmacological properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms can significantly alter the physicochemical properties of a molecule, such as lipophilicity, metabolic stability, and binding affinity. In the case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate, the fluoro substitution on the methylbutanoate group is expected to enhance its bioavailability and target selectivity.

The isoindol core of this compound is known for its ability to interact with various protein targets, including enzymes and receptors. This makes it a versatile scaffold for designing drugs with diverse therapeutic applications. For instance, isoindol derivatives have been explored for their anti-inflammatory, antiviral, and anticancer activities. The addition of the dioxo group and the fluoro-methylbutanoate moiety further enhances these properties by improving the compound's stability and reducing off-target effects.

In preclinical studies, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate has demonstrated potent inhibitory activity against specific enzymes involved in inflammatory pathways. This suggests its potential use as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may have antiproliferative effects on cancer cells, making it a promising lead for further investigation in oncology.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate has also been evaluated in animal models. Results show that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's high oral bioavailability and long half-life make it suitable for chronic administration in therapeutic settings.

To further understand the mechanism of action of this compound, researchers have conducted molecular docking studies to predict its binding interactions with key protein targets. These studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate binds to specific pockets within target proteins with high affinity and specificity. This binding mode is believed to contribute to its potent biological activity.

In addition to its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate has also been studied for its use as a chemical probe in biological research. Its unique structural features make it an excellent tool for investigating protein-ligand interactions and validating new drug targets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-methylbutanoate has been optimized using modern synthetic methods. The multi-step synthesis involves the formation of the isoindol core followed by functionalization with the dioxo group and the fluoro-methylbutanoate moiety. The overall yield and purity of the final product are high, making it suitable for large-scale production.

In conclusion, 1,3-dioxo-2,3-dihydro-H-isoinidol--yl -fluoro--methylbutanoate (CAS No. 2248386--77-) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to explore its full potential and refine its use in various biological systems.